molecular formula C9H7ClN2O B2781234 4-Methyl-1H-indazole-3-carbonyl chloride CAS No. 1260887-26-0

4-Methyl-1H-indazole-3-carbonyl chloride

Cat. No. B2781234
CAS RN: 1260887-26-0
M. Wt: 194.62
InChI Key: RPRMSRMJOVUWTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methyl-1H-indazole-3-carbonyl chloride is a laboratory chemical . It is used as a precursor in the synthesis of various synthetic cannabinoids . The empirical formula of this compound is C9H7ClN2O and it has a molecular weight of 194.62 .


Synthesis Analysis

The synthesis of indazoles, including 4-Methyl-1H-indazole-3-carbonyl chloride, has seen recent advances. Strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines .


Molecular Structure Analysis

The molecular structure of 4-Methyl-1H-indazole-3-carbonyl chloride is represented by the empirical formula C9H7ClN2O . The molecular weight of this compound is 194.62 .


Physical And Chemical Properties Analysis

4-Methyl-1H-indazole-3-carbonyl chloride is a solid substance . It is off-white in appearance .

Safety And Hazards

This chemical is considered hazardous. It causes severe skin burns and eye damage, and may cause respiratory irritation . It reacts violently with water, liberating toxic gas . It is recommended to handle this chemical with protective gloves, clothing, eye protection, and face protection .

Future Directions

Indazoles, including 4-Methyl-1H-indazole-3-carbonyl chloride, are significant heterocycles found in natural products and drugs . They play a main role in cell biology and have various biologically vital properties . Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community .

properties

IUPAC Name

4-methyl-1H-indazole-3-carbonyl chloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7ClN2O/c1-5-3-2-4-6-7(5)8(9(10)13)12-11-6/h2-4H,1H3,(H,11,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RPRMSRMJOVUWTJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C(=CC=C1)NN=C2C(=O)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7ClN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

194.62 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Methyl-1H-indazole-3-carbonyl chloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.